Cas no 1289059-55-7 (5-Bromo-N-(2-hydroxyethyl)pyridine-2-carboxamide)

• Product Name: 5-Bromo-N-(2-hydroxyethyl)pyridine-2-carboxamide
• CAS No: 1289059-55-7
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• MDL: MFCD17259298
• CID: 5055831
• PubChem ID: 53626263
• Update Time: 2025-10-28

5-Bromo-N-(2-hydroxyethyl)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-(2-hydroxyethyl)pyridine-2-carboxamide
• 2-Pyridinecarboxamide, 5-bromo-N-(2-hydroxyethyl)-
• NE57573
• Z1255523318
• 5-Bromo-N-(2-hydroxyethyl)pyridine-2-carboxamide

• MDL： MFCD17259298
• Inchi： 1S/C8H9BrN2O2/c9-6-1-2-7(11-5-6)8(13)10-3-4-12/h1-2,5,12H,3-4H2,(H,10,13)
• InChI Key： FFWMNAFOKQYOPG-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C(NCCO)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 178
• XLogP3: 0.5
• Topological Polar Surface Area: 62.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 5-Bromo-N-(2-hydroxyethyl)pyridine-2-carboxamide

5-Bromo-N-(2-hydroxyethyl)pyridine-2-carboxamide: A Comprehensive Overview

5-Bromo-N-(2-hydroxyethyl)pyridine-2-carboxamide (CAS No. 1289059-55-7) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in drug design, catalysis, and advanced materials. In this article, we delve into the structural features, synthesis methods, physical and chemical properties, and recent research findings related to this compound.

The molecular structure of 5-Bromo-N-(2-hydroxyethyl)pyridine-2-carboxamide consists of a pyridine ring with a bromine atom at the 5-position and a carboxamide group at the 2-position. The hydroxyl group on the ethyl chain introduces hydrophilicity, while the bromine atom imparts electronic effects that can influence reactivity and stability. This combination of functional groups makes the compound versatile for various chemical transformations and applications.

Recent studies have explored the synthesis of 5-Bromo-N-(2-hydroxyethyl)pyridine-2-carboxamide through various routes, including nucleophilic substitution and condensation reactions. Researchers have optimized reaction conditions to enhance yield and purity, making this compound more accessible for large-scale production. The use of eco-friendly solvents and catalysts has also been reported, aligning with the growing demand for sustainable chemical processes.

Physical properties such as solubility, melting point, and stability are critical for determining the suitability of 5-Bromo-N-(2-hydroxyethyl)pyridine-2-carboxamide in different applications. Experimental data indicate that this compound exhibits moderate solubility in polar solvents like water and ethanol, which is advantageous for its use in aqueous environments. Its stability under thermal and oxidative conditions has been evaluated, revealing its potential for long-term storage and use in harsh chemical environments.

The chemical reactivity of 5-Bromo-N-(2-hydroxyethyl)pyridine-2-carboxamide has been extensively studied. The bromine atom at the 5-position serves as an electron-withdrawing group, activating the pyridine ring toward nucleophilic substitution reactions. The hydroxyl group on the ethyl chain can participate in hydrogen bonding, influencing both physical properties and reactivity. These characteristics make the compound a valuable precursor in organic synthesis.

In terms of applications, 5-Bromo-N-(2-hydroxyethyl)pyridine-2-carboxamide has shown promise in drug design due to its ability to act as a bioisostere or scaffold for bioactive molecules. Recent research highlights its potential as an anti-tumor agent or enzyme inhibitor. Additionally, its role as a catalyst or ligand in asymmetric synthesis has been explored, showcasing its versatility in catalytic processes.

Materials science has also benefited from the unique properties of 5-Bromo-N-(2-hydroxyethyl)pyridine-2-carboxamide. Its ability to form coordination complexes with metal ions has led to its use in designing novel materials for sensing applications or as precursors for metal-organic frameworks (MOFs). The compound's optical properties have been investigated for potential use in fluorescent sensors or imaging agents.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 5-Bromo-N-(2-hydroxyethyl)pyridine-2-carboxamide. Density functional theory (DFT) calculations have revealed key interactions that govern its stability and reactivity under different conditions. These findings have facilitated rational design strategies for modifying the compound's properties to suit specific applications.

In conclusion, 5-Bromo-N-(2-hydroxyethyl)pyridine-2-carboxamide (CAS No. 1289059-55-7) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with recent research advancements, positions it as a valuable tool in drug discovery, catalysis, and materials science. As ongoing studies continue to uncover new facets of this compound's potential, it is poised to play an increasingly significant role in both academic research and industrial applications.